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Compound of Interest

Compound Name: Acetyl Perisesaccharide C

Cat. No.: B2683716

An In-depth Technical Guide to Acetyl
Perisesaccharide C

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetyl Perisesaccharide C is a complex oligosaccharide isolated from the root barks of
Periploca sepium. This document provides a comprehensive overview of its known physical
and chemical properties, experimental protocols for its isolation and characterization, and
insights into its potential biological activities. The information presented herein is intended to
serve as a valuable resource for researchers engaged in natural product chemistry,
pharmacology, and drug discovery.

Physical and Chemical Properties

While specific experimentally determined physical properties for Acetyl Perisesaccharide C
are not widely published, data for closely related oligosaccharides isolated from Periploca
sepium provide valuable insights. The following table summarizes the key known and predicted
physicochemical properties of Acetyl Perisesaccharide C.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b2683716?utm_src=pdf-interest
https://www.benchchem.com/product/b2683716?utm_src=pdf-body
https://www.benchchem.com/product/b2683716?utm_src=pdf-body
https://www.benchchem.com/product/b2683716?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2683716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Sourcel/Notes
Molecular Formula Cs7H6201s
Molecular Weight 794.88 g/mol
CAS Number 110764-09-5
) Inferred from related
Appearance Solid
compounds.
- Soluble in methanol, ethanol; Based on typical solubility of

Solubility ) ) o ) )

sparingly soluble in water. similar oligosaccharides.
Predicted Boiling Point 810.6 £ 65.0 °C Computational prediction.

Store at 2-8°C in a dry, dark Recommended for maintaining
Storage -

place. stability.

Experimental Protocols

The isolation and structural elucidation of Acetyl Perisesaccharide C and its analogues from
Periploca sepium involve a multi-step process combining chromatographic separation and
spectroscopic analysis. The following is a generalized experimental protocol based on
published methodologies for oligosaccharides from this plant.

Isolation and Purification of Acetyl Perisesaccharide C

A general workflow for the isolation and purification of oligosaccharides from Periploca sepium
is outlined below.
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Isolation and Purification Workflow
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Caption: General workflow for the isolation of Acetyl Perisesaccharide C.
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Methodology:

Extraction: The air-dried and powdered root barks of Periploca sepium are extracted
exhaustively with 95% ethanol at room temperature. The solvent is then evaporated under
reduced pressure to yield a crude extract.

Partitioning: The crude extract is suspended in water and partitioned successively with ethyl
acetate. The aqueous layer, containing the polar oligosaccharides, is collected.

Preliminary Fractionation: The aqueous extract is subjected to column chromatography on a
macroporous resin (e.g., HP-20) and eluted with a gradient of water and ethanol to afford
several fractions.

Chromatographic Separation: The oligosaccharide-containing fractions are further purified by
repeated column chromatography on silica gel and Sephadex LH-20.

Final Purification: The final purification is achieved by preparative high-performance liquid
chromatography (HPLC) to yield pure Acetyl Perisesaccharide C.

Structural Elucidation

The structure of Acetyl Perisesaccharide C is determined through a combination of

spectroscopic techniques:

e Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) is used to determine

the exact molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and 13C) and 2D (COSY, HSQC,
HMBC) NMR experiments are conducted to establish the sequence and linkage of the
monosaccharide units, as well as the position of the acetyl group. While the specific NMR
data for Acetyl Perisesaccharide C is not readily available in public databases, analysis of
related perisesaccharides indicates characteristic chemical shifts for the sugar protons and
carbons.

Biological Activity and Signaling Pathways
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Compounds isolated from Periploca sepium have demonstrated a range of biological activities,
including immunosuppressive and insecticidal effects. While the specific biological profile of
Acetyl Perisesaccharide C is still under investigation, related compounds from the same plant
offer clues to its potential mechanism of action.

Potential Immunosuppressive Activity

Periplocoside E, a pregnane glycoside also found in Periploca sepium, has been shown to
inhibit T-cell activation. This effect is mediated through the suppression of the Extracellular
signal-regulated kinase (ERK) and c-Jun N-terminal kinase (JNK) signaling pathways, which
are critical for T-cell proliferation and cytokine production. It is plausible that Acetyl
Perisesaccharide C may exert similar immunomodulatory effects.
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Potential Immunosuppressive Signaling Pathway
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Caption: Hypothesized immunosuppressive mechanism of Acetyl Perisesaccharide C.
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Potential Insecticidal Activity

Several oligosaccharides and glycosides from Periploca sepium have been reported to
possess insecticidal properties. The precise mechanisms are not fully elucidated but may
involve the disruption of critical physiological processes in insects. Further research is
warranted to explore the potential of Acetyl Perisesaccharide C as a natural insecticide.

Conclusion

Acetyl Perisesaccharide C represents a structurally complex natural product with potential for
significant biological activity. This technical guide provides a foundational understanding of its
chemical and physical properties, along with methodologies for its study. Further investigation
into its pharmacological effects and mechanisms of action is crucial to unlock its full therapeutic
or agrochemical potential. The information and experimental frameworks provided herein are
intended to facilitate and inspire future research in this promising area.

« To cite this document: BenchChem. [Physical and chemical properties of Acetyl
Perisesaccharide C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2683716#physical-and-chemical-properties-of-acetyl-
perisesaccharide-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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